N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea
Overview
Description
N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea, also known as BCE, is a chemical compound that has been extensively studied for its potential use in scientific research. BCE is a thiourea derivative that is synthesized through a multistep process. BCE has been shown to have various biochemical and physiological effects, making it a promising compound for further research.
Mechanism of Action
The mechanism of action of N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling pathways. These effects may contribute to the anticancer and antimicrobial properties of N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea.
Biochemical and Physiological Effects:
N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has been shown to have various biochemical and physiological effects. N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has also been shown to inhibit the production of reactive oxygen species, which can cause cellular damage and contribute to the development of various diseases. Additionally, N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has several advantages for use in lab experiments. N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea is a relatively stable compound that can be easily synthesized and purified. N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has some limitations for use in lab experiments. N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea. One area of research could focus on the development of new synthetic methods for N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea that improve yield and purity. Additionally, further studies could investigate the mechanism of action of N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea and its potential use in the treatment of various diseases. Future research could also investigate the use of N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea in combination with other compounds to enhance its effectiveness. Finally, further studies could investigate the potential use of N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea as a scaffold for the development of new drugs with improved properties.
Scientific Research Applications
N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has been studied for its potential use as an anticancer agent due to its ability to inhibit the growth of cancer cells. N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has also been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. Additionally, N-benzyl-N'-[2-(3-chlorophenyl)ethyl]thiourea has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
1-benzyl-3-[2-(3-chlorophenyl)ethyl]thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2S/c17-15-8-4-7-13(11-15)9-10-18-16(20)19-12-14-5-2-1-3-6-14/h1-8,11H,9-10,12H2,(H2,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPUGNYSTVRHWBD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=S)NCCC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
14.9 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49824113 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-Benzyl-3-[2-(3-chlorophenyl)ethyl]thiourea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.